Cas no 2292-53-7 (Benzeneacetamide, N,a-dihydroxy-)

• Product Name: Benzeneacetamide, N,a-dihydroxy-
• CAS No: 2292-53-7
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD01742243
• CID: 259494
• PubChem ID: 150991
• Update Time: 2025-04-19

Benzeneacetamide, N,a-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N,a-dihydroxy-
• N,2-dihydroxy-2-phenylacetamide
• (+/-)-N-mandeloylhydroxamic acid
• (RS)-2-hydroxy-2-phenylacetohydroxamic acid
• (RS)-mandelohydroxamic acid
• Benzeneacetamide,N,a-dihydroxy
• Mandelohydroxamic acid
• N,alpha-Dihydroxybenzeneacetamide
• AKOS009129479
• 2,N-DIHYDROXY-2-PHENYL-ACETAMIDE
• SCHEMBL8080269
• 2292-53-7
• Benzeneacetamide, N,alpha-dihydroxy-
• N,2-Dihydroxy-2-phenylethanimidic acid
• DTXSID60945605

• MDL： MFCD01742243
• Inchi： 1S/C8H9NO3/c10-7(8(11)9-12)6-4-2-1-3-5-6/h1-5,7,10,12H,(H,9,11)
• InChI Key： MLFRTFJESPROFS-UHFFFAOYSA-N
• SMILES： OC(C(NO)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.348
• Refractive Index: 1.601
• PSA: 69.56000
• LogP: 0.61630